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Abstract
This document provides a detailed protocol for the preparation of a stock solution of JNJ0966,

a pro-MMP9 activation inhibitor, using dimethyl sulfoxide (DMSO) as the solvent. The protocol

includes necessary calculations, safety precautions, and storage recommendations to ensure

the stability and efficacy of the compound for in vitro and in vivo studies. All quantitative data is

summarized for easy reference, and a workflow diagram is provided for visual guidance.

Introduction
JNJ0966 is a potent and selective inhibitor of the activation of pro-matrix metalloproteinase-9

(pro-MMP9), with an IC50 of 440 nM. It functions by preventing the conversion of the

proenzyme to its active form, without directly impacting the enzymatic activity of MMP9. This

selectivity makes it a valuable tool for studying the specific roles of MMP9 in various

physiological and pathological processes, including cell invasion. Accurate preparation of a

stable stock solution is the first critical step for reliable experimental results. DMSO is an

excellent solvent for many organic compounds, including JNJ0966, due to its ability to dissolve

both polar and nonpolar molecules and its miscibility with aqueous solutions like cell culture

media.[1][2]
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The following table summarizes the key quantitative information for preparing a JNJ0966 stock

solution.

Parameter Value Reference

Molecular Weight (M.Wt) 360.45 g/mol

Formula C₁₆H₁₆N₄O₂S₂

Maximum Solubility in DMSO 18.02 mg/mL

Maximum Molar Concentration

in DMSO
50 mM

Purity ≥98% (HPLC)

CAS Number 315705-75-0

Experimental Protocol
This protocol outlines the steps to prepare a 10 mM stock solution of JNJ0966 in DMSO. This

concentration is a common starting point for creating working solutions for various assays.

Materials
JNJ0966 powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Safety Precautions
Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact with JNJ0966 and DMSO.

Consult the Safety Data Sheet (SDS) for both JNJ0966 and DMSO before handling.

Calculations
To prepare a 10 mM stock solution, the required mass of JNJ0966 for a specific volume of

DMSO must be calculated. The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 360.45 g/mol / 1000 = 3.6045 mg

The following table provides pre-calculated solvent volumes for common stock concentrations

and masses of JNJ0966.

Desired Concentration Mass of JNJ0966 Required Volume of DMSO

1 mM 1 mg 2.77 mL

5 mM 1 mg 0.55 mL

10 mM 1 mg 0.277 mL

10 mM 5 mg 1.39 mL

25 mM 5 mg 0.55 mL

50 mM 10 mg 0.55 mL

Step-by-Step Procedure
Aliquot JNJ0966: Carefully weigh out the desired amount of JNJ0966 powder using a

calibrated analytical balance. For instance, to prepare a 10 mM solution, you might weigh 1
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mg.

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

JNJ0966 powder. For 1 mg of JNJ0966 to make a 10 mM solution, add 277 µL of DMSO.

Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the

solution to ensure there are no undissolved particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or

-80°C for long-term storage.

Visualization
The following diagram illustrates the workflow for preparing the JNJ0966 stock solution.
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Caption: Workflow for JNJ0966 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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